(E)-Methyl2-(benzylimino)acetate
Description
(E)-Methyl2-(benzylimino)acetate (CAS: 156581-14-5) is an organic compound characterized by a benzylimino group (–N=CH–) attached to a methyl acetate backbone. Its structure comprises a conjugated system where the imine group (C=N) adopts the E-configuration, stabilizing the molecule through resonance . This compound is primarily utilized in laboratory research for synthesizing heterocyclic compounds and intermediates in medicinal chemistry. Its reactivity stems from the electrophilic nature of the imine group, which participates in nucleophilic additions and cyclization reactions .
Properties
Molecular Formula |
C10H11NO2 |
|---|---|
Molecular Weight |
177.20 g/mol |
IUPAC Name |
methyl 2-benzyliminoacetate |
InChI |
InChI=1S/C10H11NO2/c1-13-10(12)8-11-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3 |
InChI Key |
LSNUNUYAJQCRHA-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C=NCC1=CC=CC=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The following compounds share structural motifs with (E)-Methyl2-(benzylimino)acetate but differ in substituents or functional groups, leading to distinct chemical and physical properties:
Key Observations:
- Substituent Electronic Effects : Electron-withdrawing groups (e.g., Cl in Compound 2) increase the electrophilicity of the imine carbon, enhancing reactivity toward nucleophiles. Conversely, electron-donating groups (e.g., OCH3 in Compound 5) reduce electrophilicity but improve solubility in polar solvents .
- Stereochemical Stability : The E-configuration is favored in all cases due to reduced steric hindrance between the aromatic ring and ester group .
Spectroscopic and Reactivity Comparisons
Table 2: NMR Chemical Shifts and Reactivity Trends
Key Findings:
- NMR Trends : The C=N carbon resonates between 155–160 ppm in 13C NMR, with downfield shifts observed for nitro (Compound 10) and halogen substituents (Compound 2) .
- Reactivity: Halogenated derivatives (e.g., Br in Compound 3) undergo faster cyclization due to increased leaving-group ability, whereas methoxyimino derivatives (Compound 13) exhibit stability under acidic conditions .
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